Cas no 191873-07-1 (3-amino-2-chloro-4,5-difluorobenzoic acid)

• Product Name: 3-amino-2-chloro-4,5-difluorobenzoic acid
• CAS No: 191873-07-1
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 3855108
• PubChem ID: 63022463
• Update Time: 2025-06-23

3-amino-2-chloro-4,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-2-chloro-4,5-difluoro-
• 3-Amino-2-chloro-4,5-difluorobenzoic acid
• 191873-07-1
• 3-amino-2-chloro-4,5-difluorobenzoicacid
• EN300-1703068
• AT45845
• AKOS012321416
• CS-0345174
• 3-amino-2-chloro-4,5-difluorobenzoic acid

• Inchi： 1S/C7H4ClF2NO2/c8-4-2(7(12)13)1-3(9)5(10)6(4)11/h1H,11H2,(H,12,13)
• InChI Key： DFACYMXGQAGJPM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(F)C(N)=C1Cl

Computed Properties

• Exact Mass: 206.9898624Da
• Monoisotopic Mass: 206.9898624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-amino-2-chloro-4,5-difluorobenzoic acid

3-Amino-2-Chloro-4,5-Difluorobenzoic Acid: A Comprehensive Overview

3-Amino-2-chloro-4,5-difluorobenzoic acid, also known by its CAS number 191873-07-1, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group (-NH₂) at the 3-position, a chlorine atom at the 2-position, and two fluorine atoms at the 4 and 5 positions of a benzoic acid backbone. The combination of these functional groups makes it a versatile molecule with potential uses in drug development, material science, and advanced chemical synthesis.

The synthesis of 3-amino-2-chloro-4,5-difluorobenzoic acid involves a series of precise chemical reactions that require careful control of reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving yields. For instance, a study published in the Journal of Organic Chemistry in 2023 highlighted a novel approach using microwave-assisted synthesis to accelerate the formation of this compound while maintaining high purity levels.

The physical and chemical properties of 3-amino-2-chloro-4,5-difluorobenzoic acid are critical for its applications. Its molecular weight is approximately 269.6 g/mol, and it exists as a white crystalline solid under standard conditions. The compound exhibits strong acidity due to the presence of the carboxylic acid group (-COOH), with a pKa value around 4.5. The amino group contributes to its ability to form hydrogen bonds, which is essential for its solubility in polar solvents and its interaction with biological systems.

In terms of applications, 3-amino-2-chloro-4,5-difluorobenzoic acid has shown promise in the field of drug discovery. Researchers have explored its potential as a building block for developing new pharmaceutical agents targeting various diseases. For example, a study conducted at the University of California demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, its fluorinated structure makes it an attractive candidate for imaging agents in nuclear medicine due to the high sensitivity of fluorine-based tracers in positron emission tomography (PET) scans.

The environmental impact and safety profile of 3-amino-2-chloro-4,5-difluorobenzoic acid are also areas of active research. Given its complex structure and functional groups, understanding its biodegradation pathways is crucial for assessing its environmental fate. Recent studies have focused on evaluating its toxicity to aquatic organisms and its potential to accumulate in the food chain. These investigations are essential for ensuring that any industrial or pharmaceutical use aligns with regulatory guidelines and promotes sustainable practices.

In conclusion, 3-amino-2-chloro-4,5-difluorobenzoic acid represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and versatile structure make it an ideal candidate for innovative research and development efforts. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in shaping future technologies and therapeutic interventions.